Cas no 58243-50-8 (9H-Fluorene, 1-methyl-9-(phenylmethylene)-, (E)-)

9H-Fluorene, 1-methyl-9-(phenylmethylene)-, (E)- structure
58243-50-8 structure
Product Name:9H-Fluorene, 1-methyl-9-(phenylmethylene)-, (E)-
CAS No:58243-50-8
MF:C21H16
MW:268.351745605469
CID:342761
PubChem ID:71443714
Update Time:2025-04-19

9H-Fluorene, 1-methyl-9-(phenylmethylene)-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluorene, 1-methyl-9-(phenylmethylene)-, (E)-
    • 9-benzylidene-1-methylfluorene
    • DTXSID80852529
    • 9-Benzylidene-1-methyl-9H-fluorene
    • 58243-50-8
    • Inchi: 1S/C21H16/c1-15-8-7-13-19-17-11-5-6-12-18(17)20(21(15)19)14-16-9-3-2-4-10-16/h2-14H,1H3
    • InChI Key: GKUPDZCIBKBVSW-UHFFFAOYSA-N
    • SMILES: C12=C(C)C=CC=C1C1C=CC=CC=1C2=CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 268.12528
  • Monoisotopic Mass: 268.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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